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Compound of Interest

Compound Name: Tris(methylamino)borane

Cat. No.: B15388924 Get Quote

Essential Safety and Handling Guide for
Tris(methylamino)borane
This guide provides crucial safety and logistical information for the handling and disposal of

Tris(methylamino)borane, tailored for researchers, scientists, and professionals in drug

development. The following procedures are based on the safety data for the closely related

compound, Tris(dimethylamino)borane, and should be adapted with careful consideration of the

specific properties of Tris(methylamino)borane.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to ensure safety when handling

Tris(methylamino)borane. Below is a summary of the required PPE.
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PPE Category Item Specification

Eye/Face Protection
Safety Glasses with side-

shields or Goggles

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU).[1]

Face Shield
Recommended for splash

protection.[2]

Skin Protection Chemical Resistant Gloves

Nitrile rubber, Neoprene, or

other resistant material.

Inspect gloves before use.

Flame Retardant Antistatic

Protective Clothing

Should cover the entire body

to prevent skin contact.[1]

Safety Shoes Required for foot protection.[3]

Respiratory Protection Air-Purifying Respirator

Required when vapors or

aerosols are generated. ABEK

(EN 14387) respirator filter is

recommended.[2]

Self-Contained Breathing

Apparatus (SCBA)

For use in emergencies or

situations with high vapor

concentrations.[1]

Experimental Protocols
Handling and Storage Protocol:

Ventilation: Always handle Tris(methylamino)borane in a well-ventilated area, preferably

within a chemical fume hood.[3]

Inert Atmosphere: This compound is air and moisture sensitive.[1][3] Handle and store under

an inert gas like nitrogen or argon.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[4] This substance is highly flammable.
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Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[3][4]

Tools: Use only non-sparking tools.[3][4]

Personal Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in

the work area.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] Store

locked up.[4][5]

Spill Response Protocol:

Evacuate: Evacuate the area immediately and eliminate all ignition sources.[3]

Ventilate: Ensure adequate ventilation of the spill area.

Containment: For small spills, absorb with a dry, non-combustible material such as sand,

earth, or vermiculite.[3][5] For large spills, dike the area to prevent spreading.

Collection: Carefully collect the absorbed material into a sealed container for disposal.[5]

Use non-sparking tools for collection.

Decontamination: Clean the spill area thoroughly with a suitable solvent.

Reporting: Report the spill to the appropriate environmental health and safety personnel.

Disposal Plan:

Waste Characterization: Tris(methylamino)borane is considered a hazardous waste due to

its flammability and potential toxicity.

Containerization: Collect waste in a properly labeled, sealed, and compatible container. Do

not mix with other waste.

Disposal Method: Dispose of the waste through a licensed waste disposal contractor.[5]

Incineration in a facility equipped with an afterburner and scrubber is a recommended

method.[3]
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Empty Containers: Empty containers may retain product residue and vapors and should be

handled as hazardous waste.[3][5]

Workflow for Handling and Disposal
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Workflow for Handling and Disposal of Tris(methylamino)borane

Start: Obtain Tris(methylamino)borane

Don Appropriate PPE

Handling in Fume Hood
(Inert Atmosphere)

Store in a Cool, Dry, Well-Ventilated Area
(Under Inert Gas) Spill Occurs

Accident

Collect Waste
(Including Contaminated PPE)

After Use

Next Use

Execute Spill Response Protocol

Dispose via Licensed Contractor

End of Process

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Tris(methylamino)borane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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